Cas no 1420993-46-9 (2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide)

• Product Name: 2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide
• CAS No: 1420993-46-9
• MF: C₇H₁₂N₂O₂S₂
• MW: 220.312378883362
• MDL: MFCD24384057
• CID: 2171972
• PubChem ID: 71632728
• Update Time: 2025-11-02

2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-Isopropylthiazol-5-yl)methanesulfonamide
• AM99986
• 2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide

• MDL： MFCD24384057
• Inchi： 1S/C7H12N2O2S2/c1-5(2)7-9-3-6(12-7)4-13(8,10)11/h3,5H,4H2,1-2H3,(H2,8,10,11)
• InChI Key： MYGTWHAQHQINAX-UHFFFAOYSA-N
• SMILES： S(CC1=CN=C(C(C)C)S1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide

Comprehensive Overview of 2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide (CAS No. 1420993-46-9)

2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide (CAS No. 1420993-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a thiazole ring, a structural motif known for its broad biological activity. The presence of the methanesulfonamide group enhances its potential as a key intermediate in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's unique structure, combining a propan-2-yl substituent with a thiazole core, makes it a versatile building block in medicinal chemistry. Researchers are increasingly exploring its applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. Its sulfonamide functionality is particularly relevant to modern drug design, as this group often improves pharmacokinetic properties such as solubility and bioavailability.

In the context of recent AI-driven drug discovery advancements, 2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide represents an interesting case study. Computational chemistry approaches, including molecular docking and QSAR modeling, have identified its potential interactions with various biological targets. This aligns with growing industry interest in in silico screening methods to accelerate lead compound identification while reducing laboratory costs.

The synthetic versatility of 1420993-46-9 makes it valuable for structure-activity relationship (SAR) studies. Chemists can readily modify its thiazole ring or sulfonamide group to explore new therapeutic avenues. Current research suggests potential applications in developing antimicrobial agents, particularly against drug-resistant strains, addressing the global antibiotic resistance crisis highlighted by WHO as a top public health threat.

From a commercial perspective, the demand for 2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide reflects broader market trends favoring specialty chemicals in life sciences. Suppliers are noting increased inquiries from pharmaceutical companies engaged in small molecule therapeutics development. The compound's stability under standard storage conditions and well-characterized properties make it attractive for industrial-scale applications.

Analytical characterization of CAS 1420993-46-9 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity standards required for research applications. Recent improvements in analytical chemistry instrumentation have enhanced the ability to study its molecular interactions at unprecedented resolution, supporting its use in biophysical assays and target validation studies.

Environmental and safety profiles of 2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide have been evaluated according to OECD guidelines, showing favorable characteristics for responsible laboratory use. This aspect is increasingly important as the chemical industry emphasizes green chemistry principles and sustainable synthesis methods. The compound's molecular design allows for potential biodegradation pathways that minimize ecological impact.

Future research directions for 1420993-46-9 may explore its structure-property relationships in material science applications, particularly in functional materials development. The thiazole-sulfonamide combination shows promise for creating novel molecular architectures with tailored electronic or optical properties, relevant to emerging technologies in organic electronics and sensor development.

For researchers investigating heterocyclic compounds, 2-(propan-2-yl)-1,3-thiazol-5-ylmethanesulfonamide serves as an excellent reference material. Its well-documented synthesis protocol and characterization data facilitate comparative studies in medicinal chemistry laboratories worldwide. The compound's relevance continues to grow as the scientific community seeks novel pharmacophores for addressing unmet medical needs.

In conclusion, CAS 1420993-46-9 represents a chemically intriguing and biologically relevant molecule at the intersection of multiple research disciplines. Its thiazole-sulfonamide hybrid structure offers numerous possibilities for innovation in drug discovery and materials science, making it a compound of enduring interest to both academic and industrial researchers in the chemical sciences.